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Compound of Interest

Compound Name: 1-Ethynyl-1-cyclohexanol

Cat. No.: B041583

Technical Support Center: Handling 1-Ethynyl-1-
cyclohexanol

This guide provides troubleshooting advice and frequently asked questions (FAQSs) for
researchers, scientists, and drug development professionals working with 1-Ethynyl-1-
cyclohexanol, focusing on challenges presented by its low melting point.

Physical and Chemical Properties

The physical properties of 1-Ethynyl-1-cyclohexanol are crucial for understanding its handling
requirements. Key quantitative data is summarized below.
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Property Value Citations
Melting Point 30-33°C [1][21[3][4][5]
Boiling Point 174-180 °C [1112][3][4]
Density 0.967 g/mL at 25 °C [31[61[7]
Flash Point 62.8-73 °C [1][3][8]

Soluble in water (10g/L at
Solubility 20°C), diethyl ether, alcohols, [2]

esters, and ketones.

White crystalline solid or
Appearance colorless to slightly yellow [9][10]

viscous liquid.

Frequently Asked Questions (FAQSs)

Q1: My 1-Ethynyl-1-cyclohexanol arrived as a solid, but it's starting to melt on the bench. Is it
still usable?

Al: Yes, the product is perfectly fine. 1-Ethynyl-1-cyclohexanol has a melting point of 30-
33°C, which is close to or slightly above ambient laboratory temperatures.[1][2][3][4][5] It is
common for it to exist as a solid, a liquid, or a semi-solid slush. The quality of the compound is
not affected by these phase changes. For consistent handling, it is recommended to either cool
the container below its melting point to handle it as a solid or gently warm it to handle it as a
liquid.

Q2: How should | store 1-Ethynyl-1-cyclohexanol to prevent it from melting?

A2: To maintain it as a solid, store the container in a cool, dry, well-ventilated area, away from
sources of ignition.[11] Storing it below +30°C is recommended.[6][7] A laboratory refrigerator is
a suitable storage location. Ensure the container is tightly closed to prevent moisture
absorption and contamination.[11]

Q3: I need to weigh an exact amount of 1-Ethynyl-1-cyclohexanol, but it's melting on the
balance. What is the best way to do this?
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A3: This is a common issue with low-melting-point solids. Here are two approaches:

» Weighing as a Solid: Cool the container of 1-Ethynyl-1-cyclohexanol in an ice bath or
refrigerator before weighing. Use a pre-chilled spatula and weighing boat. This will minimize
melting during the brief time it is on the balance.

e Weighing as a Liquid: Gently warm the entire container in a warm water bath (not exceeding
40°C) until the entire contents are molten and homogeneous. You can then accurately
dispense the liquid by volume using a micropipette or syringe, and determine the exact mass
by taring the receiving vessel. Alternatively, you can directly add the liquid to your reaction
vessel on a balance.

Q4: Can | dissolve 1-Ethynyl-1-cyclohexanol directly from its solid form, or should | melt it
first?

A4: You can add the solvent directly to the solid material. Since it is soluble in a variety of
common organic solvents, it will dissolve readily with gentle warming and stirring.[2] There is no
need to melt it before dissolution unless you need to transfer a portion of it as a liquid.

Q5: What are the primary safety concerns when handling 1-Ethynyl-1-cyclohexanol?

A5: 1-Ethynyl-1-cyclohexanol is harmful if swallowed and toxic in contact with skin.[9][12] It
can also cause skin and serious eye irritation.[12] Always wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.[11][13] Handle the
compound in a well-ventilated area or a chemical fume hood.[11]

Troubleshooting Guide
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Issue

Probable Cause

Recommended Solution

Inconsistent Weighing

The compound is melting and
evaporating on the balance

pan.

Use the "Weighing as a Solid"
or "Weighing as a Liquid"
methods described in the
FAQs. For the liquid method,
ensure the container is capped
during equilibration on the
balance to prevent

evaporation.

Difficulty in Transferring

The compound is a semi-solid
slush, making it difficult to

transfer with a spatula.

Gently warm the container in a
warm water bath until the
entire sample is molten, then
transfer it as a liquid using a

pipette or syringe.

Sample Appears Oily or Wet

After Recrystallization

"Qiling out" during
recrystallization due to the low

melting point.

This occurs when the
saturated solution's
temperature is above the
compound's melting point. To
avoid this, use a larger volume
of solvent to ensure
crystallization occurs at a lower
temperature. Alternatively, use
a solvent system where the
compound has lower solubility,
or perform the recrystallization
at a reduced temperature (e.g.,

in a cold room).

Solidification in a Syringe or

Pipette

The compound is solidifying
upon contact with a cooler

syringe or pipette tip.

Pre-warm the syringe or
pipette by drawing up and
expelling warm air or solvent
before drawing up the molten
1-Ethynyl-1-cyclohexanol.
Work quickly to dispense the
liquid before it has a chance to
solidify.
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Experimental Protocols
Protocol: Preparation of a Standard Solution by Mass

This protocol details how to accurately prepare a solution of a specific concentration,
addressing the challenges of handling a low-melting-point solid.

Preparation: Place the sealed container of 1-Ethynyl-1-cyclohexanol and a spatula in a
refrigerator (4°C) for at least 30 minutes to ensure it is in a solid state.

o Tare: Place a clean, dry weighing boat on a calibrated analytical balance and tare the weight.

» Weighing: Remove the chilled 1-Ethynyl-1-cyclohexanol and spatula from the refrigerator.
Working quickly, transfer the desired amount of the solid to the weighing boat. The cold
temperature will minimize melting during this process. Record the exact mass.

o Dissolution: Transfer the weighed solid to a volumetric flask of the appropriate size. Use a
small amount of the desired solvent to rinse the weighing boat and ensure the complete
transfer of the compound into the flask.

o Final Preparation: Add the solvent to the volumetric flask until it is about three-quarters full.
Swirl the flask to dissolve the solid completely. Once dissolved, add more solvent to the
calibration mark. Stopper the flask and invert it several times to ensure the solution is
homogeneous.

Visual Guides
Troubleshooting Workflow for Handling 1-Ethynyl-1-
cyclohexanol
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Troubleshooting Workflow for Handling 1-Ethynyl-1-cyclohexanol

Preparation & Assessment

Start: Need to handle
1-Ethynyl-1-cyclohexanol

Assess physical state
in container

[Semi-solid / Slush

Semi-Solig Handling

Handle as a semi-solid

Choose a consistent method

For liquid handling

[Completely Liquid

or solid handling ICompletely Solid

Warm to fully melt Cool to fully solidify

Liquid Hahdling

Handle as a liquid

SOIE Handin/g/

Handle as a solid

Gently warm container
(e.g., water bath <40°C)

l

Use pipette or syringe Add solvent directly Weigh quickly using
to dispense to the solid pre-chilled tools
T

End: Successful Handling

Click to download full resolution via product page

Caption: Decision workflow for handling 1-Ethynyl-1-cyclohexanol based on its physical state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-Ethynyl-1-cyclohexanol | CAS#:78-27-3 | Chemsrc [chemsrc.com]
. 1-Ethynylcyclohexanol, 99% | Fisher Scientific [fishersci.ca]

. 1-ZRFE-1- 1T EZ 299% | Sigma-Aldrich [sigmaaldrich.com]

. lookpolymers.com [lookpolymers.com]

. 1-Ethynylcyclohexanol - Wikipedia [en.wikipedia.org]

. 1-Ethynyl-1-cyclohexanol | 78-27-3 [chemicalbook.com]

. 1-Ethynyl-1-cyclohexanol CAS#: 78-27-3 [m.chemicalbook.com]

. 1-ethynyl-1-cyclohexanol, 78-27-3 [thegoodscentscompany.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. 1-Ethynylcyclohexanol | CBH120 | CID 6525 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 10. Page loading... [wap.guidechem.com]

e 11. 1-Ethynylcyclohexanol(78-27-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 12. fishersci.com [fishersci.com]
o 13. Laboratory Safety Management [delloyd.50megs.com]

 To cite this document: BenchChem. [dealing with the low melting point of 1-Ethynyl-1-
cyclohexanol during handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041583#dealing-with-the-low-melting-point-of-1-
ethynyl-1-cyclohexanol-during-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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